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Compound of Interest

Compound Name: Glucokinase activator 8

Cat. No.: B15576069 Get Quote

Technical Support Center: Glucokinase Activator
8
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Glucokinase activator 8 (GK8). Find answers to

frequently asked questions, troubleshooting guidance for common experimental issues, and

recommended protocols for handling and storage.

Product Information and Storage
Proper storage and handling are critical to maintain the stability and activity of Glucokinase
activator 8. Below is a summary of the available product information and recommended

storage conditions.
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Parameter Information Source

Product Name Glucokinase activator 8 [1][2]

CAS Number 349549-38-8 [1][2][3]

Molecular Formula C₁₄H₁₃N₃O₂S [1]

Molecular Weight 287.34 [2]

Recommended Storage (Solid)

-20°C. Store in a dry, cool, and

well-ventilated place. Keep

container tightly closed.

[1][3]

Shipping Condition Shipped on blue ice. [1]

Frequently Asked Questions (FAQs)
Q1: How should I store Glucokinase activator 8 upon receipt?

A1: Upon receipt, Glucokinase activator 8 should be stored at -20°C in a tightly sealed

container, protected from moisture.[1][3] It is advisable to store it in a desiccator to minimize

exposure to humidity.

Q2: How do I reconstitute the lyophilized Glucokinase activator 8 powder?

A2: To reconstitute, use an appropriate solvent such as DMSO or ethanol. For example,

another glucokinase activator, dorzagliatin, is soluble in organic solvents like ethanol and

DMSO.[4] We recommend preparing a high-concentration stock solution (e.g., 10 mM) in

anhydrous DMSO. Briefly vortex to ensure the compound is fully dissolved. For aqueous

buffers, the solubility may be limited, so it is recommended to prepare the final working solution

by diluting the DMSO stock.

Q3: How should I store the reconstituted stock solution?

A3: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. For

another glucokinase activator, MK-0941, it is recommended that stock solutions be stored at

-80°C for up to 6 months or -20°C for up to 1 month.[5] A similar practice is advisable for

Glucokinase activator 8.
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Q4: Is Glucokinase activator 8 sensitive to light?

A4: While specific photostability data for Glucokinase activator 8 is not available, it is good

laboratory practice to protect all small molecule compounds from light by storing them in amber

vials or wrapping vials in foil.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

No or low activity observed in

the assay.

Compound degradation:

Improper storage or handling

may have led to the

degradation of the activator.

Ensure the compound has

been stored at -20°C and

protected from moisture. If

using a stock solution, verify it

has not been subjected to

multiple freeze-thaw cycles.

Prepare a fresh stock solution

from the lyophilized powder.

Incorrect solvent: The solvent

used for reconstitution may be

incompatible with your

experimental setup or may

have degraded the compound.

Ensure the final concentration

of the solvent (e.g., DMSO) in

your assay is low enough not

to affect enzyme activity or cell

viability (typically <0.5%).

Assay conditions: The

concentration of the activator,

substrate, or enzyme may not

be optimal.

Perform a dose-response

experiment to determine the

optimal concentration of

Glucokinase activator 8. Also,

ensure that the substrate

(glucose) concentration is

appropriate, as the activity of

some glucokinase activators is

glucose-dependent.

Precipitation of the compound

in aqueous buffer.

Low aqueous solubility: Many

small molecules have limited

solubility in aqueous solutions.

Prepare the final working

solution just before use by

diluting the high-concentration

DMSO stock into your aqueous

buffer. If precipitation still

occurs, you may need to

reduce the final concentration

of the activator or add a

surfactant like Tween-20 or

Pluronic F-68, if compatible

with your assay.
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Inconsistent results between

experiments.

Variability in stock solution:

Inaccurate pipetting or

incomplete dissolution of the

solid compound can lead to

variability in the stock solution

concentration.

Ensure the compound is

completely dissolved when

preparing the stock solution.

Use calibrated pipettes for

accurate measurements.

Aliquot the stock solution to

ensure consistency between

experiments.

Freeze-thaw cycles:

Repeatedly freezing and

thawing the stock solution can

lead to degradation of the

compound.

Prepare single-use aliquots of

the stock solution to avoid

freeze-thaw cycles.

Experimental Protocols & Workflows
While specific stability studies for Glucokinase activator 8 are not publicly available, a general

workflow for assessing the stability of a small molecule activator is provided below.
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Caption: General workflow for assessing the stability of Glucokinase activator 8.
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Signaling Pathway
Glucokinase (GK) activators are allosteric modulators that enhance the enzyme's activity.[6]

This leads to increased glucose phosphorylation, which in pancreatic β-cells, stimulates insulin

secretion, and in hepatocytes, promotes glucose uptake and glycogen synthesis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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